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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607 Get Quote

Disclaimer: Despite a comprehensive search of publicly available scientific literature and

regulatory databases, specific quantitative ecotoxicity data (e.g., LC50, EC50, NOEC values)

for Disperse Blue 85 (C.I. 11370; CAS 12222-82-2) in aquatic organisms was not found. The

following guide provides a comprehensive overview of the ecotoxicity of disperse dyes as a

class, with comparative data from other Disperse Blue dyes, and outlines standardized

protocols for assessing the aquatic toxicity of Disperse Blue 85.

Introduction to Disperse Dyes and Environmental
Concerns
Disperse dyes are a class of synthetic organic colorants with low water solubility, primarily used

for dyeing hydrophobic fibers such as polyester and acetate.[1] Their persistence and potential

for bioaccumulation in aquatic ecosystems are of significant environmental concern.[2][3]

Effluents from textile manufacturing and dyeing facilities are a primary route of entry for these

dyes into aquatic environments.[3] The complex aromatic structure of many disperse dyes

makes them resistant to biodegradation, and they can be toxic to aquatic life.[4]

Ecotoxicological Profile of Disperse Dyes
The ecotoxicity of disperse dyes is attributed to their chemical structure, which can interfere

with biological processes in aquatic organisms.[5] Due to their low water solubility, they can

persist in sediment and bioaccumulate in the tissues of aquatic organisms.[6] Some disperse

dyes have been shown to be toxic to fish, invertebrates, and algae at low concentrations.[7][8]
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Mechanisms of Toxicity
While specific mechanistic studies on Disperse Blue 85 are not available, the toxicity of

disperse dyes, in general, can be attributed to several factors:

Narcosis: The non-polar nature of many disperse dyes can lead to their accumulation in the

lipid-rich tissues of aquatic organisms, causing non-specific toxicity (narcosis).

Reactive Oxygen Species (ROS) Formation: Some azo dyes can be metabolized to aromatic

amines, which can induce oxidative stress through the generation of ROS. This can lead to

cellular damage.

Endocrine Disruption: Certain disperse dyes have been identified as potential endocrine

disruptors, interfering with the hormonal systems of aquatic organisms.[9]

Quantitative Ecotoxicity Data for Disperse Dyes
As previously stated, specific ecotoxicity data for Disperse Blue 85 is not readily available.

However, data for other Disperse Blue dyes can provide an indication of the potential toxicity of

this class of compounds.
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Dye Name
Test
Organism

Endpoint Duration
Value
(mg/L)

Reference

Disperse

Blue 3

Oncorhynchu

s mykiss

(Rainbow

Trout)

LC50 96 h 0.5 - 1.0 [9]

Disperse

Blue 79

Daphnia

magna

(Water Flea)

EC50 48 h 4.5 [10]

Disperse

Blue 79:1

Daphnia

magna

(Water Flea)

EC50 24 h 16 [10]

Disperse

Blue 79:1

Oncorhynchu

s mykiss

(Rainbow

Trout)

NOEC 122 days ≥ 0.0048 [9]

Disperse

Blue 291

Pimephales

promelas

(Fathead

Minnow)

LC50 96 h 0.0675 [5][8]

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes an effect (e.g., immobilization) in 50% of the test

organisms. NOEC: The No-Observed-Effect-Concentration, the highest tested concentration at

which no statistically significant adverse effect is observed.

Experimental Protocols for Aquatic Ecotoxicity
Testing
The following are generalized experimental protocols based on OECD guidelines for assessing

the aquatic toxicity of a disperse dye such as Disperse Blue 85.

Acute Toxicity Test with Daphnia magna (OECD 202)
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This test assesses the acute immobilization of Daphnia magna after 48 hours of exposure to

the test substance.

Methodology:

Test Organisms:Daphnia magna neonates (<24 hours old).

Test Substance Preparation: Due to the low water solubility of disperse dyes, a stock solution

is typically prepared using a water-soluble organic solvent (e.g., acetone,

dimethylformamide) at a concentration that is non-toxic to the test organisms. The stock

solution is then serially diluted with the test medium to obtain the desired test concentrations.

A control group with the solvent alone is also included.

Test Conditions:

Temperature: 20 ± 2 °C

Photoperiod: 16 hours light / 8 hours dark

Test vessels: Glass beakers

Test volume: 20 mL

Number of organisms per vessel: 5

Number of replicates per concentration: 4

Procedure:

Daphnids are exposed to a range of concentrations of the test substance for 48 hours.

Observations for immobilization (i.e., inability to swim) are made at 24 and 48 hours.

Data Analysis: The 48-hour EC50 value and its 95% confidence limits are calculated using

statistical methods such as probit analysis or logistic regression.

Acute Toxicity Test with Fish (OECD 203)
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This test determines the acute lethal toxicity of a substance to fish over a 96-hour exposure

period.

Methodology:

Test Organism: A standard freshwater fish species, such as Rainbow Trout (Oncorhynchus

mykiss) or Zebrafish (Danio rerio).

Test Substance Preparation: Similar to the Daphnia test, a stock solution is prepared and

diluted to the final test concentrations.

Test Conditions:

Temperature: Maintained at a species-appropriate constant temperature (e.g., 15 ± 1 °C

for rainbow trout).

Photoperiod: 16 hours light / 8 hours dark

Test vessels: Glass aquaria

Test volume: Sufficient to maintain loading rates and dissolved oxygen.

Number of organisms per vessel: 7-10

Number of replicates per concentration: 2

Procedure:

Fish are exposed to a range of concentrations of the test substance in a semi-static or

flow-through system for 96 hours.

Mortality is recorded at 24, 48, 72, and 96 hours.

Data Analysis: The 96-hour LC50 value and its 95% confidence limits are calculated.

Algal Growth Inhibition Test (OECD 201)
This test assesses the effect of a substance on the growth of a freshwater green alga.
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Methodology:

Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata.

Test Substance Preparation: The test substance is added to the algal growth medium.

Test Conditions:

Temperature: 21-24 °C

Illumination: Continuous, uniform cool-white fluorescent lighting.

Test vessels: Glass flasks.

Duration: 72 hours.

Procedure:

Exponentially growing algal cultures are exposed to a range of concentrations of the test

substance.

Algal growth is measured at 24, 48, and 72 hours using methods such as cell counts or

spectrophotometry.

Data Analysis: The 72-hour EC50 value for growth rate inhibition is calculated.

Visualizations
The following diagrams illustrate a general workflow for ecotoxicity testing and a potential

signaling pathway that could be affected by disperse dyes.
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Caption: General workflow for aquatic ecotoxicity testing of disperse dyes.
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Caption: Potential signaling pathways affected by disperse dye toxicity.
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Conclusion
While specific quantitative ecotoxicity data for Disperse Blue 85 is lacking in the public

domain, the general characteristics of disperse dyes suggest a potential for adverse effects in

aquatic environments. The provided comparative data for other Disperse Blue dyes highlights a

range of toxicities to various aquatic organisms. To accurately assess the environmental risk of

Disperse Blue 85, it is imperative that standardized ecotoxicity tests, such as those outlined in

this guide, are conducted. The results of such studies would be crucial for informing risk

assessments and developing appropriate management strategies for textile industry effluents

containing this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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